Cas no 586968-30-1 (Carbamic acid, methyl[3-oxo-3-(2-thienyl)propyl]-, ethyl ester)

• Product Name: Carbamic acid, methyl[3-oxo-3-(2-thienyl)propyl]-, ethyl ester
• CAS No: 586968-30-1
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 341208
• PubChem ID: 10105751
• Update Time: 2025-04-19

Carbamic acid, methyl[3-oxo-3-(2-thienyl)propyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, methyl[3-oxo-3-(2-thienyl)propyl]-, ethyl ester
• ethyl N-methyl-N-(3-oxo-3-thiophen-2-ylpropyl)carbamate
• DTXSID00435717
• 586968-30-1

• Inchi： 1S/C11H15NO3S/c1-3-15-11(14)12(2)7-6-9(13)10-5-4-8-16-10/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： PMCHPRVLJHYZPF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCN(C(=O)OCC)C)=O

Computed Properties

• Exact Mass: 241.07735
• Monoisotopic Mass: 241.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 46.61